Cas no 61603-70-1 (Hexanethioic acid, 2-hydroxy-, S-methyl ester)

Hexanethioic acid, 2-hydroxy-, S-methyl ester structure
61603-70-1 structure
Product name:Hexanethioic acid, 2-hydroxy-, S-methyl ester
CAS No:61603-70-1
MF:C7H14O2S
MW:162.249861240387
CID:473123
PubChem ID:12292170

Hexanethioic acid, 2-hydroxy-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanethioic acid, 2-hydroxy-, S-methyl ester
    • S-methyl 2-hydroxyhexanethioate
    • 61603-70-1
    • DTXSID00485075
    • Inchi: InChI=1S/C7H14O2S/c1-3-4-5-6(8)7(9)10-2/h6,8H,3-5H2,1-2H3
    • InChI Key: SPRKAAXVVWRQRD-UHFFFAOYSA-N
    • SMILES: CCCCC(C(=O)SC)O

Computed Properties

  • Exact Mass: 162.07152
  • Monoisotopic Mass: 162.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd